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Compound of Interest

Compound Name: Twistane

Cat. No.: B1239035 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. A crucial aspect of this is the correct disposal of chemical waste.

This guide provides essential, step-by-step procedures for the proper disposal of twistane, a

tricyclic alkane, to ensure operational safety and regulatory compliance. While twistane is

shipped as a non-hazardous chemical, it is prudent to handle its disposal with the same rigor

as any other laboratory chemical, treating it as potentially hazardous waste in the absence of

specific disposal directives.[1][2]

Immediate Safety and Handling
Before beginning the disposal process, it is crucial to be in a well-ventilated area, such as a

chemical fume hood. Always wear appropriate Personal Protective Equipment (PPE) to

minimize exposure.

Protective Equipment Specification Rationale

Hand Protection
Chemically resistant gloves

(e.g., Nitrile)
To prevent skin contact.

Eye/Face Protection
Chemical safety goggles or a

face shield

To protect against any

potential splashes.

Body Protection A flame-retardant lab coat
To prevent contamination of

personal clothing.
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Step-by-Step Disposal Protocol
The proper disposal of solid chemical waste like twistane involves a systematic approach from

collection to final removal by your institution's Environmental Health and Safety (EHS)

department.[3][4][5]

1. Waste Identification and Segregation:

Treat all chemical waste, including twistane, as hazardous unless explicitly confirmed

otherwise by your institution's safety office.[2]

Solid chemical wastes, such as unused or contaminated twistane, should be segregated

from liquid waste and other laboratory trash.[4][6]

2. Waste Collection and Containerization:

Collect solid twistane waste in a designated, durable, and sealable container.[5] If possible,

use the original container, provided it is in good condition and the label is intact.[3][4]

Ensure the container is compatible with the chemical to prevent any reactions.

Do not overfill the container; leave adequate headspace to prevent spillage.

3. Labeling:

Properly label the waste container with a "Hazardous Waste" tag.[4][6]

The label must include the full chemical name ("Twistane" or "tricyclo[4.4.0.03,8]decane"),

the approximate quantity, and the date of accumulation.[5][7] Do not use abbreviations.

4. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.[8] This area should be away from general lab traffic and

incompatible chemicals.

The SAA can be a designated benchtop space or a fume hood.[4][8]
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5. Disposal Request:

Once the waste container is full or ready for disposal, submit a hazardous waste pickup

request to your institution's EHS department.[2][9]

Do not attempt to transport the hazardous waste yourself. Trained EHS personnel will collect

it for proper disposal.[2]

Chemical and Physical Properties of Twistane
Understanding the properties of twistane can inform safe handling and storage practices.

Property Value

Chemical Formula C₁₀H₁₆[1][7]

Molecular Weight 136.23 g/mol [10][11]

Appearance Solid powder/Crystals[1][10]

Melting Point 163-164.8 °C[10]

CAS Number 253-14-5[1][10][11][12]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of twistane.
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Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Solid Waste
(Place Twistane in a separate container)

Step 3: Containerize Waste
(Use a compatible, sealable container)

Step 4: Label Container
('Hazardous Waste', Chemical Name, Date)

Step 5: Store in SAA
(Designated Satellite Accumulation Area)

Step 6: Request EHS Pickup
(Submit a hazardous waste collection form)

Step 7: EHS Collection
(Proper disposal by trained personnel)

Click to download full resolution via product page

Caption: Twistane Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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